N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide

• IUPAC Name: N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide
• InChI: InChI=1S/C14H17FN4O2S/c1-18(22(2,20)21)11-5-6-19(8-11)14-12-7-10(15)3-4-13(12)16-9-17-14/h3-4,7,9,11H,5-6,8H2,1-2H3
• InChI Key: DLODIDASASYKKW-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(C1)C2=NC=NC3=C2C=C(C=C3)F)S(=O)(=O)C
• Molecular Formula: C14H17FN4O2S
• Molecular Weight: 324.38 g/mol

Description

N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide (FQPPM) is a synthetic quinazolinone derivative that has found a variety of uses in scientific research, from drug development to biochemistry and physiology studies. FQPPM has been used in numerous studies due to its unique properties, including its high solubility in water and its ability to act as an agonist of the serotonin 5-HT3 receptor.

Scientific Research Applications

N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide has been used in a variety of scientific research applications. It has been used in drug development studies to investigate the effects of 5-HT3 receptor agonists on the central nervous system. It has also been used in biochemistry and physiology studies to investigate the effects of serotonin on the cardiovascular and respiratory systems. Additionally, N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide has been used in studies of cell signaling pathways, as well as in studies of the effects of serotonin on the immune system.

Mechanism of Action

N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide acts as an agonist of the serotonin 5-HT3 receptor. When N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide binds to the 5-HT3 receptor, it triggers a cascade of signaling events that lead to the activation of various downstream targets. These downstream targets include the release of neurotransmitters, the activation of ion channels, and the activation of various signaling pathways.
Biochemical and Physiological Effects
The activation of the 5-HT3 receptor by N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide leads to a variety of biochemical and physiological effects. N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide has been shown to modulate the release of neurotransmitters such as serotonin and dopamine, as well as to modulate the activity of ion channels. Additionally, N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide has been shown to modulate the activity of various signaling pathways, including those involved in cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide has several advantages for use in lab experiments. It has a high solubility in water, making it easy to use in aqueous solutions. Additionally, it is relatively inexpensive and readily available. However, N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide also has some limitations. It is not very stable in the presence of light or heat, and it can be toxic at high concentrations.

Future Directions

There are several potential future directions for research on N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide. One possible direction is to further investigate the effects of N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide on the immune system. Additionally, further research could be done to investigate the effects of N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide on other neurotransmitter systems, such as the GABAergic system. Additionally, further research could be done to investigate the effects of N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide on the development of various diseases, such as cancer and Alzheimer’s disease. Finally, further research could be done to investigate the effects of N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide on the development of novel therapeutics.

Synthesis Methods

N-[1-(6-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide is synthesized from two starting compounds, 6-fluoro-2-methylquinazoline and 4-pyrrolidin-3-ylmethylmethanesulfonate, which are reacted in the presence of a base. The reaction is carried out in an aqueous solution at room temperature, and the product is then purified by recrystallization. The overall yield of the reaction is typically around 80%.